2-Amino-4-ethylthiazole
Overview
Description
Synthesis Analysis
2-Aminothiazoles are significant class of organic medicinal compounds utilized as starting material for the synthesis of diverse range of heterocyclic analogues . They have promising therapeutic roles as antibacterial, antifungal, anti-HIV, antioxidant, antitumor, anthelmintic, anti-inflammatory & analgesic agents . The SARs analysis indicated that 2-aminothiazoles containing 4,5-butylidene and benzylic amines were beneficial for improving the cytotoxicity of the synthesized compounds .Molecular Structure Analysis
2-Aminothiazoles are characterized by FTIR and NMR (1H and 13C) . The molecular formula of 2-Amino-4-ethylthiazole is C5H8N2S.Chemical Reactions Analysis
2-Aminothiazoles are utilized as starting material for the synthesis of diverse range of heterocyclic analogues . The incorporation of methyl group at the C4- or C5-position of the thiazoles core decreased potency .Physical And Chemical Properties Analysis
2-Amino-4-ethylthiazole is a solid at 20°C . It should be stored under inert gas at a temperature between 0-10°C . It is air sensitive and heat sensitive . It is soluble in methanol .Scientific Research Applications
Antibacterial Agent
2-Aminothiazoles, including 2-Amino-4-ethylthiazole, have been utilized as starting materials for the synthesis of a diverse range of heterocyclic analogues with promising therapeutic roles as antibacterial agents . For instance, compounds synthesized from 2-Aminothiazoles have shown significant antibacterial potential towards gram-positive Staphylococcus epidermidis and gram-negative Pseudomonas aeruginosa .
Antifungal Agent
In addition to their antibacterial properties, 2-Aminothiazoles have also been used in the synthesis of compounds with antifungal properties . For example, certain compounds have shown maximum antifungal potential against Candida glabrata and Candida albicans .
Anti-HIV Agent
2-Aminothiazoles have been recognized for their potential role in the treatment of HIV . They are used in the synthesis of compounds that exhibit anti-HIV properties .
Antioxidant
Compounds synthesized from 2-Aminothiazoles have been found to exhibit antioxidant properties . These compounds can help protect the body from damage caused by harmful molecules called free radicals .
Antitumor Agent
2-Aminothiazoles have been used in the synthesis of compounds with antitumor properties . These compounds have shown inhibitory activity against a wide range of human cancerous cell lines such as breast, leukemia, lung, colon, CNS, melanoma, ovarian, renal, and prostate .
Anti-inflammatory & Analgesic Agent
2-Aminothiazoles are also used in the synthesis of compounds that exhibit anti-inflammatory and analgesic properties . These compounds can help reduce inflammation and relieve pain .
Mechanism of Action
Safety and Hazards
Future Directions
2-Aminothiazole scaffold has emerged as a promising scaffold in medicinal chemistry and drug discovery research . It is a fundamental part of some clinically applied anticancer drugs . Different 2-aminothiazole analogs have exhibited their potent and selective nanomolar inhibitory activity against a wide range of human cancerous cell lines . Therefore, the future innovation in this field could be promising .
properties
IUPAC Name |
4-ethyl-1,3-thiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2S/c1-2-4-3-8-5(6)7-4/h3H,2H2,1H3,(H2,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJDSGHBAXFTEHZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CSC(=N1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80495258 |
Source
|
| Record name | 4-Ethyl-1,3-thiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80495258 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4-ethylthiazole | |
CAS RN |
34631-53-3 |
Source
|
| Record name | 4-Ethyl-1,3-thiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80495258 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-ethyl-1,3-thiazol-2-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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